Cas no 112474-06-3 (Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester)

Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester structure
112474-06-3 structure
Product name:Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
CAS No:112474-06-3
MF:C23H30O3
MW:354.4825
CID:198435
PubChem ID:183499

Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
    • (3-phenoxyphenyl)methyl 5-methyl-2-propan-2-ylhexanoate
    • (3-Phenoxyphenyl)methyl 5-methyl-2-(propan-2-yl)hexanoate
    • 112474-06-3
    • Hexanoic acid, 5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
    • DTXSID20920791
    • Inchi: InChI=1S/C23H30O3/c1-17(2)13-14-22(18(3)4)23(24)25-16-19-9-8-12-21(15-19)26-20-10-6-5-7-11-20/h5-12,15,17-18,22H,13-14,16H2,1-4H3
    • InChI Key: CJXJIZUIJVJHME-UHFFFAOYSA-N
    • SMILES: CC(CCC(C(OCC1C=CC=C(OC2C=CC=CC=2)C=1)=O)C(C)C)C

Computed Properties

  • Exact Mass: 354.2196
  • Monoisotopic Mass: 354.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester Related Literature

Additional information on Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester

测试

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.chemnorm.com
Wuhan ChemNorm Biotech Co.,Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd